Cas no 62221-23-2 (4-(bromomethyl)cyclohexane-1-carbonitrile)

4-(Bromomethyl)cyclohexane-1-carbonitrile is a versatile brominated cyclohexane derivative with a reactive bromomethyl group and a nitrile functionality, making it a valuable intermediate in organic synthesis. Its structure enables selective modifications, particularly in nucleophilic substitution reactions, facilitating the introduction of cyclohexyl frameworks into more complex molecules. The nitrile group offers further derivatization potential, such as hydrolysis to carboxylic acids or reduction to amines. This compound is particularly useful in pharmaceutical and agrochemical research, where cyclohexane-based scaffolds are prevalent. High purity and stability under controlled conditions ensure reliable performance in synthetic applications. Proper handling is advised due to the reactivity of the bromomethyl group.

4-(bromomethyl)cyclohexane-1-carbonitrile structure

62221-23-2 structure

Product Name:4-(bromomethyl)cyclohexane-1-carbonitrile

CAS No:62221-23-2

MF:C₈H₁₂BrN

MW:202.091581344604

CID:453859

PubChem ID:20373431

Update Time:2025-06-15

4-(bromomethyl)cyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarbonitrile, 4-(bromomethyl)-
- 4-(bromomethyl)Cyclohexanecarbonitrile
- 62221-23-2
- 4-(bromomethyl)cyclohexane-1-carbonitrile
- EN300-177636
- SCHEMBL11598227
- AKOS026744986
- F8888-7080
- FT-0712284
- Inchi： 1S/C8H12BrN/c9-5-7-1-3-8(6-10)4-2-7/h7-8H,1-5H2
- InChI Key： QYQXSDNRTNJKHA-UHFFFAOYSA-N
- SMILES： BrCC1CCC(C#N)CC1

Computed Properties

Exact Mass: 201.01536
Monoisotopic Mass: 201.015
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8A^2
XLogP3: 2.2

Experimental Properties

PSA: 23.79

4-(bromomethyl)cyclohexane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B870080-2.5mg	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2		2.5mg	$ 70.00	2022-06-06
TRC	B870080-5mg	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2		5mg	$ 95.00	2022-06-06
TRC	B870080-25mg	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2		25mg	$ 365.00	2022-06-06
Chemenu	CM423421-10mg	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2	95%+	10mg	$291	2023-02-02
Chemenu	CM423421-50mg	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2	95%+	50mg	$558	2023-02-02
Chemenu	CM423421-100mg	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2	95%+	100mg	$818	2023-02-02
Chemenu	CM423421-250mg	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2	95%+	250mg	$1156	2023-02-02
Chemenu	CM423421-500mg	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2	95%+	500mg	$1808	2023-02-02
Chemenu	CM423421-1g	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2	95%+	1g	$2311	2023-02-02
Enamine	EN300-177636-0.05g	4-(bromomethyl)cyclohexane-1-carbonitrile	62221-23-2	95%	0.05g	$516.0	2023-09-20

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Additional information on 4-(bromomethyl)cyclohexane-1-carbonitrile

Recent Advances in the Application of 4-(Bromomethyl)cyclohexane-1-carbonitrile (CAS: 62221-23-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(bromomethyl)cyclohexane-1-carbonitrile (CAS: 62221-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(bromomethyl)cyclohexane-1-carbonitrile as a crucial building block in the development of novel small-molecule inhibitors targeting enzymes such as kinases and proteases. Its unique structural features, including the reactive bromomethyl group and the electron-withdrawing nitrile moiety, make it an ideal candidate for further functionalization via nucleophilic substitution reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of cyclin-dependent kinase (CDK) inhibitors, showcasing improved selectivity profiles compared to earlier generations of compounds.

In addition to its applications in medicinal chemistry, this compound has shown promise in chemical biology as a tool for protein labeling and modification. Researchers at the University of Cambridge recently reported (Nature Chemical Biology, 2024) the development of a novel bioconjugation strategy utilizing 4-(bromomethyl)cyclohexane-1-carbonitrile as a cysteine-reactive warhead, enabling site-specific modification of therapeutic proteins with enhanced stability and reduced immunogenicity. This approach has significant implications for the development of next-generation biopharmaceuticals.

The safety profile and handling considerations of 4-(bromomethyl)cyclohexane-1-carbonitrile have also been the subject of recent investigations. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) confirmed that while the compound requires careful handling due to its alkylating potential, it exhibits favorable stability under standard laboratory conditions when stored properly. These findings support its continued use in pharmaceutical research while emphasizing the importance of appropriate safety protocols.

Looking forward, the unique properties of 4-(bromomethyl)cyclohexane-1-carbonitrile position it as a valuable scaffold for the development of diverse therapeutic agents. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules and its use in the synthesis of covalent inhibitors targeting challenging drug targets. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and drug discovery efforts in the coming years.